Cas no 57179-35-8 (3-Hydroxy-5-methoxybenzaldehyde)

• Product Name: 3-Hydroxy-5-methoxybenzaldehyde
• CAS No: 57179-35-8
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD16998726
• CID: 1005531
• PubChem ID: 5314561
• Update Time: 2025-06-08

3-Hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxybenzaldehyde
• Benzaldehyde, 3-hydroxy-5-methoxy-
• ghl.PD_Mitscher_leg0.685
• 3-Methoxy-5-hydroxybenzaldehyde
• 3-hydroxy-5-methoxy-benzaldehyde
• FGQOOHJZONJGDT-UHFFFAOYSA-N
• AB71613
• AK130818
• ST24042206
• AMY21399
• CHEMBL1956167
• 57179-35-8
• EN300-175004
• SY114580
• CS-W021937
• SCHEMBL378297
• MFCD16998726
• C75678
• DTXSID10415661
• AKOS016014471
• A869742
• Z1255401668
• DS-6776
• DB-294332
• DTXCID80366510

• MDL： MFCD16998726
• Inchi： 1S/C8H8O3/c1-11-8-3-6(5-9)2-7(10)4-8/h2-5,10H,1H3
• InChI Key： FGQOOHJZONJGDT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=O)C=1)O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2143 (rough estimate)
• Melting Point: 130.5°C
• Boiling Point: 234.6°C (rough estimate)
• Flash Point: 129.4±15.8 °C
• Refractive Index: 1.4945 (estimate)
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Hydroxy-5-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Hydroxy-5-methoxybenzaldehyde

3-Hydroxy-5-methoxybenzaldehyde (CAS No. 57179-35-8): A Comprehensive Overview of Its Properties and Applications

3-Hydroxy-5-methoxybenzaldehyde, with the CAS number 57179-35-8, is an organic compound that belongs to the class of aromatic aldehydes. This compound is characterized by the presence of a hydroxyl group (-OH) and a methoxy group (-OCH₃) on the benzene ring, along with an aldehyde functional group (-CHO). The unique structural features of 3-Hydroxy-5-methoxybenzaldehyde make it a valuable intermediate in the synthesis of various pharmaceuticals, flavors, and fragrances.

The growing interest in natural products and bioactive compounds has led to increased research on 3-Hydroxy-5-methoxybenzaldehyde. Its potential applications in cosmetic formulations and nutraceuticals have attracted attention from both academia and industry. Recent studies have explored its role as a precursor in the synthesis of antioxidant agents and anti-inflammatory compounds, aligning with the current trend toward sustainable chemistry and green synthesis.

From a chemical perspective, 3-Hydroxy-5-methoxybenzaldehyde exhibits interesting reactivity due to its electron-rich aromatic system. The presence of both electron-donating groups (hydroxy and methoxy) enhances its participation in electrophilic aromatic substitution reactions. This property is particularly useful in organic synthesis, where it serves as a building block for more complex molecules. Researchers have also investigated its potential in metal-organic frameworks (MOFs) and coordination polymers, given its ability to act as a ligand.

In the context of flavor and fragrance industries, 3-Hydroxy-5-methoxybenzaldehyde contributes to the creation of vanilla-like and woody notes. Its subtle yet distinct aroma profile makes it a sought-after ingredient in perfumery and food additives. With consumers increasingly demanding clean-label and natural ingredients, this compound has gained traction as a semi-synthetic alternative to fully synthetic aroma chemicals.

The physicochemical properties of 3-Hydroxy-5-methoxybenzaldehyde further underscore its versatility. It typically appears as a white to pale yellow crystalline powder with a moderate solubility in polar organic solvents such as ethanol and methanol. Its melting point and boiling point have been well-documented, making it easier for researchers to handle in laboratory settings. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize and quantify this compound.

Recent advancements in biocatalysis have opened new avenues for the production of 3-Hydroxy-5-methoxybenzaldehyde. Enzymatic methods using laccases or peroxidases offer a more sustainable approach compared to traditional chemical synthesis. This aligns with the broader shift toward biobased chemicals and circular economy principles, which are currently dominating discussions in the chemical industry.

In summary, 3-Hydroxy-5-methoxybenzaldehyde (CAS No. 57179-35-8) is a multifaceted compound with significant potential across various industries. Its role in pharmaceutical intermediates, flavor chemistry, and material science continues to expand, driven by ongoing research and evolving market demands. As the scientific community delves deeper into its applications, this compound is poised to remain a key player in the realm of specialty chemicals.